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Herbicide Profiles and Modes of Action

The table below summarizes key characteristics of foramsulfuron and glufosinate based on the search

results.

Characteristic

Foramsulfuron

Glufosinate (and newer
formulations)

Herbicide Group
(MoA)

Mode of Action

Application Type

Example

Formulations

Key Metabolic
Target

HRAC Group B (WSSA Group 2) [1]

Acetolactate synthase (ALS) inhibitor [1]

Selective, post-emergence [1]

Option, Revolver, Tribute [1]

Inhibits synthesis of branched-chain
amino acids (valine, leucine, isoleucine)

[1]

HRAC Group 10 (e.g., Liberty Ultra,
Zalo) [2]

Glutamine synthetase (GS) inhibitor [3]

Post-emergence (in resistant crops or
as a burndown) [2]

Liberty 280 SL, Liberty Ultra, Zalo
(premix with quizalofop) [2]

Leads to toxic accumulation of
ammonia and disruption of
photorespiration [3]
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e Foramsulfuron: This is a sulfonylurea herbicide that acts by inhibiting the acetolactate synthase
(ALS) enzyme, which is crucial for the synthesis of the branched-chain amino acids valine, leucine,
and isoleucine. The stoppage of this metabolic pathway stunts plant growth and leads to death [1].

¢ Glufosinate: This is a broad-spectrum herbicide that inhibits the glutamine synthetase (GS) enzyme.
This inhibition causes ammonia to accumulate to toxic levels within the plant tissues, resulting in rapid
plant death [3]. Newer formulations like Liberty Ultra contain the more active L-glufosinate isomer,
allowing for lower application rates [2].

Proposed Experimental Workflow

Since direct data on the sequential application was not found, the following workflow outlines a robust

methodological approach to generate the comparative data you require.
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Study Objective:
Compare Sequential Application
Foramsulfuron — Glufosinate

Phase 1: EstablishvBaseline Efficacy

[Single Herbicide Dose-Respons:ﬂ

(Foramsulfuron alone)

i

Single Herbicide Dose-Response
(Glufosinate alone)

(Determine EDo9o Values)

Phase 2: Sequentiavl Application Trial

Randomized Block Design
(4 reps)

i

Treatment Groups:
1. Untreated Control
2. Foramsulfuron Only
3. Glufosinate Only
4 Sequential F - G )

Standardized Application
(Correct growth stage, environmental conditions)

Phase 3: Data Colv{ection & Analysis

Visual assessment & fresh weig

Weed Control Efficacy (%) ]
ht
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Y

[Crop Safety (Phytotoxicityﬁ

Visual injury rating

i

Statistical Analysis
ANOVA, mean separation (Tukey's HSD)

Interpret Results & Conclude on
Synergistic / Additive Effects

Click to download full resolution via product page

Guidance for Locating Further Information

Given the gap in the search results, here are practical steps to find the specific experimental data you need:

¢ Refine Your Search Strategy: Use more precise terms in academic databases like Google Scholar,
Web of Science, or CAB Abstracts. Search for phrases like "foramsulfuron glufosinate
interaction", "sequential application ALS inhibitor GS inhibitor", or "fescue
control in turfgrass systems".

¢ Consult Regulatory and Manufacturer Data: Explore the technical brochures and regulatory
submission documents held by the manufacturers of these herbicides (e.g., Bayer CropScience for
foramsulfuron and BASF/Bayer for glufosinate products). These documents often contain detailed,
unpublished study data.

¢ Explore Adjacent Research: Look for studies that use a similar methodological approach but with
different ALS and GS inhibitor herbicides. The principles and experimental design can often be

adapted to your specific herbicide pair.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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